Cas no 145980-83-2 (2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride)

• Product Name: 2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride
• CAS No: 145980-83-2
• MF: C₅H₃Cl₃O₂S₂
• MW: 265.565116167068
• MDL: MFCD30726001
• CID: 3761924
• PubChem ID: 21983796
• Update Time: 2025-06-09

2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenesulfonyl chloride, 2,5-dichloro-4-methyl-
• 2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride
• 145980-83-2
• 2,5-Dichloro-4-methyl-3-thiophenesulfonyl chloride
• EN300-6766666
• PFSFHYOUCDSGDM-UHFFFAOYSA-N
• AT17037
• MFCD30726001
• 2,5-Dichloro-4-methyl-thiophene-3-sulfonylchloride
• SCHEMBL5743500
• 2,5-Dichloro-4-methyl-thiophene-3-sulfonyl chloride
• DB-148888

• MDL： MFCD30726001
• Inchi： 1S/C5H3Cl3O2S2/c1-2-3(12(8,9)10)5(7)11-4(2)6/h1H3
• InChI Key： PFSFHYOUCDSGDM-UHFFFAOYSA-N
• SMILES： ClS(C1=C(SC(=C1C)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 263.864005g/mol
• Monoisotopic Mass: 263.864005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride

Professional Introduction to 2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride (CAS No. 145980-83-2)

2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride, with the CAS number 145980-83-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The structural features of this molecule, including its dichloro and methylthiophene backbone, make it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride molecule exhibits a unique combination of electronic and steric properties that make it particularly useful in medicinal chemistry. The presence of both chlorine substituents and a thiophene ring provides multiple sites for functionalization, enabling chemists to tailor the compound for specific applications. In recent years, sulfonyl chlorides have been increasingly employed in the development of novel therapeutic agents due to their ability to participate in nucleophilic substitution reactions, forming stable sulfonyl derivatives.

One of the most compelling aspects of 2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride is its role as a key intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have demonstrated efficacy across a broad spectrum of therapeutic areas, including antibacterial, antiviral, and anti-inflammatory applications. The sulfonyl chloride functionality allows for facile introduction of sulfonamide groups into target molecules, facilitating the development of new drug candidates.

In the realm of academic research, 2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride has been utilized in several groundbreaking studies. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The dichloro substituents on the thiophene ring enhance the electrophilicity of the sulfonyl chloride group, making it an ideal candidate for generating reactive intermediates that can modify biological targets with high precision.

The< strong>product name: 2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride has also found applications in agrochemical research. Sulfonyl chlorides are known for their potent activity against various pests and weeds, and derivatives of this compound have been explored as potential herbicides and fungicides. The structural versatility of 2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride allows researchers to modify its properties to achieve desired selectivity and efficacy in crop protection strategies.

Recent advancements in synthetic methodologies have further expanded the utility of 2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride. For example, transition metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups onto the thiophene ring, opening up new avenues for drug discovery. These reactions often require sulfonyl chlorides as coupling partners due to their reactivity and stability under various reaction conditions.

The< strong>CAS no145980-83-2 identification ensures that researchers can reliably source this compound for their experiments. With increasing emphasis on standardized reagents in scientific research, having a well-defined CAS number is crucial for ensuring reproducibility and comparability across different studies. This compound is typically handled under controlled conditions due to its reactivity, but when used appropriately, it can significantly contribute to synthetic efforts.

In conclusion, 2,5-Dichloro-4-methylthiophene-3-sulfonyl chloride represents a valuable tool in modern chemical synthesis. Its unique structural features and reactivity make it indispensable in pharmaceutical and agrochemical research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions to global health challenges.